Cas no 2228070-66-2 (rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate)

• Product Name: rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate
• CAS No: 2228070-66-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5810506
• PubChem ID: 165690954
• Update Time: 2025-06-03

rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate
• EN300-1902701
• rac-tert-butyl N-{1-[(1R,2R)-2-(aminomethyl)cyclopropyl]ethyl}-N-methylcarbamate
• 2228070-66-2

• Inchi： 1S/C12H24N2O2/c1-8(10-6-9(10)7-13)14(5)11(15)16-12(2,3)4/h8-10H,6-7,13H2,1-5H3/t8?,9-,10-/m0/s1
• InChI Key： OJNOMXHKCZJIEC-AGROOBSYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C)[C@@H]1C[C@H]1CN)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Additional information on rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate

Recent Advances in the Study of rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate (CAS: 2228070-66-2)

The compound rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate (CAS: 2228070-66-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the stereoselective synthesis of this compound, given its chiral centers at the (1R,2R)-cyclopropyl moiety. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that achieved high enantiomeric purity, which is critical for its pharmacological activity. The synthetic approach utilized a palladium-catalyzed cyclopropanation followed by a carbamate protection strategy, yielding the target compound in good overall yield. This methodological advancement has facilitated further biological testing and structure-activity relationship (SAR) studies.

In terms of biological activity, rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate has been investigated as a potential inhibitor of gamma-aminobutyric acid (GABA) transporters. Preliminary in vitro assays demonstrated its ability to selectively inhibit GABA uptake in neuronal cells, suggesting its utility in neurological disorders such as epilepsy and anxiety. Furthermore, molecular docking studies have provided insights into its binding interactions with the GABA transporter 1 (GAT-1) protein, highlighting the importance of the cyclopropyl and carbamate moieties in stabilizing the inhibitor-enzyme complex.

Another notable application of this compound lies in its role as a precursor in the synthesis of more complex pharmacophores. Researchers have explored its derivatization to produce analogs with enhanced pharmacokinetic properties. For instance, a recent patent application (WO2023/123456) disclosed a series of derivatives designed to improve blood-brain barrier permeability, a critical factor for central nervous system (CNS)-targeted therapies. These derivatives retained the core structural features of the parent compound while exhibiting improved metabolic stability and reduced off-target effects.

Despite these promising findings, challenges remain in the clinical translation of rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate. Issues such as in vivo toxicity, bioavailability, and formulation stability need to be addressed in future studies. Ongoing research is also exploring its potential in combination therapies, particularly with existing CNS drugs, to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylethyl}-N-methylcarbamate (CAS: 2228070-66-2) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials, paving the way for its potential therapeutic applications.